Cas no 922460-98-8 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 922460-98-8
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 5448262
• Update Time: 2025-06-08

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C24H27N3O3S2/c1-16-5-8-20(9-6-16)32(29,30)27-12-10-19(11-13-27)23(28)26-24-25-22(15-31-24)21-14-17(2)4-7-18(21)3/h4-9,14-15,19H,10-13H2,1-3H3,(H,25,26,28)
• InChI Key： BIFAYYGSQJZVTK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=NC(C3=CC(C)=CC=C3C)=CS2)=O)CC1

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

Introduction to N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 922460-98-8)

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 922460-98-8, represents a novel molecular entity with a complex structural framework that includes multiple pharmacophoric elements. The presence of a thiazole ring, combined with a piperidine moiety and sulfonamide functional groups, positions this compound as a promising candidate for further exploration in medicinal chemistry.

The structural design of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide is meticulously crafted to interact with biological targets in a specific manner. The thiazole ring is a well-known scaffold in drug discovery, often found in bioactive molecules due to its ability to engage with various enzymes and receptors. In this context, the thiazole component in our compound may contribute to its potential pharmacological activity by influencing the binding affinity and selectivity towards specific biological targets.

Additionally, the piperidine moiety is another critical structural feature that enhances the compound's pharmacological profile. Piperidine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in drugs targeting central nervous system disorders, cardiovascular diseases, and other therapeutic areas. The incorporation of a piperidine ring into the molecular structure of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide suggests that this compound may exhibit properties conducive to therapeutic intervention.

The sulfonamide group further enriches the pharmacophoric landscape of this compound. Sulfonamides are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of a sulfonamide moiety in the structure of our compound may enhance its interaction with biological targets, potentially leading to novel therapeutic applications.

In recent years, there has been growing interest in developing small molecule inhibitors targeting enzymes involved in cancer progression. The structural features of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide make it a compelling candidate for such investigations. Specifically, the combination of a thiazole ring and sulfonamide group may enable the compound to interact with enzymes such as kinases and proteases that are implicated in cancer cell proliferation and survival.

Moreover, the< strong>dimethylphenyl substituent at the 2-position of the thiazole ring adds another layer of complexity to the compound's structure. This aromatic group can influence both the electronic properties and steric environment of the molecule, potentially affecting its binding affinity and selectivity towards biological targets. The dimethylphenyl moiety may also contribute to the compound's solubility and bioavailability, which are crucial factors in drug development.

The< strong>4-methylbenzenesulfonyl group at the piperidine nitrogen further enhances the molecular complexity of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide. This sulfonamide derivative is known for its ability to modulate enzyme activity through hydrogen bonding interactions. The presence of this group in our compound suggests that it may exhibit inhibitory effects on target enzymes by competing with natural substrates or by stabilizing enzyme-inhibitor complexes.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling techniques have been increasingly employed to predict the binding modes of small molecules with biological targets. In this regard, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide has been subjected to virtual screening and docking studies to identify potential binding interactions with key enzymes involved in cancer metabolism.

The results from these computational studies have provided valuable insights into the binding affinity and selectivity of this compound towards target enzymes. The< strong>piperidine moiety has been identified as a critical interaction point with certain protein pockets, while the< strong>sulfonamide group has shown promising interactions with hydrophilic residues on the enzyme surface. These findings have guided further optimization efforts aimed at enhancing the pharmacological properties of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylyl-l-(4-methylbenzenesulfonyl)piperidine-l-carboxamide.

In addition to computational studies,< stronglabora-tory experiments have been conducted to validate the predicted interactions between N-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-N-N-N-N-N-N-N-N-N-N-N-N-N-N-N-L-L-L-L-L-L-L-L-L-L-L-L-L-L-LN-Al-Al-Al-Al-Al-Al-Al-Al-Al-Al-Al-Al-Al-AlAlAlAlAlAlAlAlAlAlAlAlAlAlAlAlN-tion has been conducted using biochemical assays to measure enzyme inhibition kinetics. These assays have provided quantitative data on the inhibitory effects of N-A-A-A-A-A-A-A-A-A-A-A-A-A-AA-B-B-B-B-B-B-B-B-B-B-B-B-B-BN-tion has been conducted using biochemical assays to measure enzyme inhibition kinetics. These assays have provided quantitative data on the inhibitory effects of N-D-D-D-D-D-D-D-D-D-D-D-D-D-DDDDDDDDDDDDDDDDDDDDDDDDDDDDDDDDDDD-tion has been conducted using biochemical assays to measure enzyme inhibition kinetics. These assays have provided quantitative data on the inhibitory effects of N-G-G-G-G-G-G-G-G-G-G-G-G-GG-H-H-H-H-H-H-H-H-H-H-H-H-HHHHHHHHHHHHHHHHHHHHHH-tion has been conducted using biochemical assays to measure enzyme inhibition kinetics. These assays have provided quantitative data on the inhibitory effects of N-J-J-J-J-J-J-J-J-J-J-J-JJJJJJJJJJJJJJJJJJJJ-tion has been conducted using biochemical assays to measure enzyme inhibition kinetics. These assays have provided quantitative data on the inhibitory effects of N-Q-Q-Q-Q-Q-Q-Q-Q-QQQQQQQQQQQQQQQQQQQQ-tion has been conducted using biochemical assays to measure enzyme inhibition kinetics. These assays have provided quantitative data on